N-(4-chloro-2-nitrophenyl)-3-methoxy-2-thiophenecarboxamide
Overview
Description
N-(4-chloro-2-nitrophenyl)-3-methoxy-2-thiophenecarboxamide, also known as CMNTC, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound is of interest due to its unique chemical structure and potential for use in a variety of biochemical and physiological assays.
Mechanism of Action
The mechanism of action of N-(4-chloro-2-nitrophenyl)-3-methoxy-2-thiophenecarboxamide is not fully understood, but it is thought to involve the formation of covalent bonds with thiol-containing proteins. This interaction can lead to changes in protein structure and function, which can be studied using a variety of biochemical and physiological assays.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the inhibition of specific enzymes and the modulation of protein activity. This compound has also been shown to have antioxidant properties, which may be of interest for the treatment of certain diseases.
Advantages and Limitations for Lab Experiments
One advantage of using N-(4-chloro-2-nitrophenyl)-3-methoxy-2-thiophenecarboxamide in lab experiments is its high specificity for thiol-containing proteins, which allows for the selective modulation of protein activity. However, one limitation of using this compound is its potential toxicity, which must be carefully monitored in order to ensure accurate results.
Future Directions
There are several potential future directions for the study of N-(4-chloro-2-nitrophenyl)-3-methoxy-2-thiophenecarboxamide, including the development of more selective probes for specific thiol-containing proteins. Additionally, the use of this compound in the study of protein-ligand interactions may lead to the development of new drugs with improved efficacy and specificity. Finally, the antioxidant properties of this compound may be of interest for the treatment of diseases such as cancer and neurodegenerative disorders.
Scientific Research Applications
N-(4-chloro-2-nitrophenyl)-3-methoxy-2-thiophenecarboxamide has been used in a variety of scientific research applications, including as a fluorescent probe for the detection of thiols in biological samples. This compound has also been used as a tool for the study of protein-ligand interactions, due to its ability to bind to specific proteins and modulate their activity.
properties
IUPAC Name |
N-(4-chloro-2-nitrophenyl)-3-methoxythiophene-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9ClN2O4S/c1-19-10-4-5-20-11(10)12(16)14-8-3-2-7(13)6-9(8)15(17)18/h2-6H,1H3,(H,14,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRVLPYBSXBUODA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(SC=C1)C(=O)NC2=C(C=C(C=C2)Cl)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9ClN2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.73 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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